2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C14H10Cl2N2O4/c1-22-13-7-9(18(20)21)3-5-12(13)17-14(19)10-6-8(15)2-4-11(10)16/h2-7H,1H3,(H,17,19)
• InChI Key: ZTOKBMCAHJSIQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. Diclofenac has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action and synthesis method.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their production is increased in response to injury or infection. By inhibiting COX, 2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. Diclofenac has also been shown to inhibit the migration of neutrophils to the site of inflammation, which can help to reduce tissue damage.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for use in lab experiments. It is widely available and has a well-established synthesis method. It is also relatively inexpensive compared to other drugs. However, there are also some limitations to its use. Diclofenac has been shown to have some toxic effects on the liver and kidneys, which can limit its use in certain experiments. Additionally, it is important to consider the potential for off-target effects when using 2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide in experiments.

Future Directions

There are a number of future directions for research on 2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide. One area of interest is the potential use of this compound in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. Another area of interest is the potential use of this compound in the treatment of Alzheimer's disease. Studies have shown that this compound can reduce the production of beta-amyloid, a protein that is involved in the development of Alzheimer's disease. Additionally, there is ongoing research into the development of new drugs that are based on the structure of this compound, which may have improved efficacy and reduced side effects.
In conclusion, this compound is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. Its mechanism of action involves the inhibition of COX, which leads to a reduction in inflammation and pain. Diclofenac has a number of advantages for use in lab experiments, but there are also some limitations to its use. Future research on this compound is focused on its potential use in the treatment of cancer and Alzheimer's disease, as well as the development of new drugs based on its structure.

Synthesis Methods

The synthesis of 2,5-dichloro-N-(2-methoxy-4-nitrophenyl)benzamide involves the reaction of 2,5-dichlorobenzoyl chloride with 2-methoxy-4-nitroaniline in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydroxide to form the final compound, this compound. This synthesis method has been well established and is widely used in the pharmaceutical industry.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of a wide range of conditions, including osteoarthritis, rheumatoid arthritis, and postoperative pain. Diclofenac has also been investigated for its potential use in the treatment of cancer and Alzheimer's disease.